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Antioxidant Capacity Comparison

The table below summarizes the antioxidant performance of Delphinidin 3-glucoside chloride (Dp3g) and

other common flavonoids from key assays.

Flavonoid
Compound

Assay Type
Key Findings &
Performance

Structural Features

Delphinidin 3-
glucoside chloride
(Dp3g)

ORAC, TEAC,

Cellular Anti-
inflammatory

Potent antioxidant; reduces

vascular inflammation
(VCAM-1/ICAM-1) [1].

Higher activity in non-
acylated fruit anthocyanins

[1].

Aglycone:
Delphinidin. Three
OH groups on B-ring.

Glycoside: 3-O-
glucoside [2] [3] [4].

Cyanidin 3-
glycosides (e.g.,
Cyanidin 3-glucoside)

ORAC, TEAC,

Cellular Anti-
inflammatory

Shows high, but generally

lower, activity than
delphinidin-based

anthocyanins [1].

Aglycone: Cyanidin.
Two OH groups on B-
ring.

Quercetin (Aglycone) ABTS,

Electrochemical

Powerful antioxidant; high

radical scavenging capacity

Flavonol aglycone.

Catechol group on B-
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Flavonoid
Compound

Assay Type
Key Findings &
Performance

Structural Features

(CV), Enzyme
Inhibition

and multifunctional
bioactivity [5] [6].

ring, C2-C3 double
bond with 3-OH [5].

Rutin (Quercetin-3-O-
rutinoside)

ABTS, DPPH, FRAP,
Electrochemical,

Enzyme Inhibition

Good antioxidant activity,
but often lower than its

aglycone, quercetin [5] [6].

Glycosylated at C-3,
which can modulate

activity.

Dihydroquercetin ABTS Decolorization

& Lag-time

Exhibits additive/mildly

subadditive effects when
combined with α-tocopherol

[5].

Lacks C2-C3 double

bond, which can
influence conjugation

and reactivity.

Experimental Protocols for Key Data

To ensure your research is reproducible, here are the methodologies behind the critical findings mentioned

above.

ABTS Radical Scavenging (Decolorization Assay) [5]: The ABTS radical cation (ABTS•+) is
generated chemically. The antioxidant compound is mixed with the blue-green ABTS•+ solution, and

the decrease in absorbance at a specific wavelength (e.g., 734 nm) is monitored over time (e.g., 30
minutes). The antioxidant capacity is calculated as Trolox Equivalents.

Oxygen Radical Absorbance Capacity (ORAC) [1]: This assay measures the ability of an
antioxidant to protect a fluorescent probe from peroxyl radical damage. The area under the

fluorescence decay curve is measured, and the antioxidant capacity is expressed as Trolox
Equivalents.

Cellular Anti-inflammatory Activity [1]: Human endothelial cells are stimulated with a pro-
inflammatory cytokine (e.g., TNF-α) in the presence or absence of the test anthocyanin. The cell

surface expression of vascular adhesion molecules (VCAM-1 and ICAM-1) is then measured to
quantify the anti-inflammatory effect.

Structure-Activity Relationship & Mechanisms

The antioxidant efficacy of a flavonoid is largely determined by its molecular structure. The diagram below

illustrates key structural features and their impact on activity.
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Flavonoid Core Structure

B-Ring Substituents C-Ring Configuration Glycosylation & Acylation

High Activity with:
• Catechol Group (ortho-dihydroxyl)

• Additional OH groups

High Activity with:
• C2-C3 Double Bond

• 3-OH Group

Glycosylation:
• Increases solubility/stability
• Can slightly reduce activity

Acylation (with cinnamic acids):
• Increases stability

• Can reduce antioxidant potency

e.g., Delphinidin (3 OH)
Quercetin (Catechol)

e.g., Quercetin
(Dihydroquercetin lacks C2-C3 bond)

e.g., Dp3g (non-acylated)
Black carrot anthocyanins (acylated)

Click to download full resolution via product page

The primary mechanism through which these flavonoids exert antioxidant effects is by donating a hydrogen

atom or an electron to stabilize free radicals. The presence of key structural features like the catechol group

in the B-ring and a C2-C3 double bond in conjugation with a 4-carbonyl group enhances this electron-

donating capacity and the stability of the resulting radical, making compounds like quercetin and delphinidin

particularly potent [1] [4].

Biological Pathways and Anti-inflammatory Action

Beyond simple radical scavenging, Delphinidin 3-glucoside chloride exhibits beneficial biological activity

by modulating specific cellular pathways, particularly in the context of cardiovascular inflammation.
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Delphinidin 3-glucoside
chloride Intervention
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VCAM-1 and ICAM-1

Inhibition of Atherosclerosis
(Cardiovascular Protection)
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Research shows that Delphinidin 3-glucoside chloride and other anthocyanins can reduce the expression of

vascular adhesion molecules (VCAM-1 and ICAM-1) in human endothelial cells under inflamed conditions.

This action helps inhibit the adhesion of monocytes to the endothelium, which is a pivotal early step in the

development of atherosclerosis [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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